N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxyphenyl)methylideneamino]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C19H16N2O3/c1-24-18-11-14-7-3-2-6-13(14)10-16(18)19(23)21-20-12-15-8-4-5-9-17(15)22/h2-12,22H,1H3,(H,21,23)/b20-12-
• InChI Key: UDTGIRNLZHWXFJ-NDENLUEZSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N/N=C\C3=CC=CC=C3O
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

N-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide (HBMN) is a chemical compound that has been extensively studied for its potential application in the field of medicinal chemistry. It is a derivative of 2-naphthohydrazide, which is known for its antimicrobial and anti-inflammatory properties. HBMN has been shown to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.

Mechanism of Action

The mechanism of action of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cell proliferation, apoptosis, and inflammation. N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. It has also been shown to activate the p38 MAPK signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide has been shown to possess a wide range of biochemical and physiological effects. It has been shown to possess antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. It has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide has been shown to possess anticancer activity by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide is its wide range of biological activities, which makes it a promising candidate for the development of new drugs. It is also relatively easy to synthesize and purify, which makes it suitable for large-scale production. However, one of the main limitations of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide. One of the main directions is the development of new drugs based on N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide. Several derivatives of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide have been synthesized and tested for their biological activities, and some of them have shown promising results. Another direction is the investigation of the mechanism of action of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide, which is not fully understood. Further studies are needed to elucidate the signaling pathways involved in the biological activities of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide. Finally, the investigation of the pharmacokinetics and pharmacodynamics of N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide is also an important direction for future research.

Scientific Research Applications

N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide has been extensively studied for its potential application in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. N'-(2-hydroxybenzylidene)-3-methoxy-2-naphthohydrazide has been tested against various cancer cell lines, including breast cancer, lung cancer, and liver cancer, and has been found to induce apoptosis and inhibit cell proliferation. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.